5-(3-methylphenyl)-1,3-oxazolidin-2-one
Overview
Description
5-(3-methylphenyl)-1,3-oxazolidin-2-one (MPO) is a compound of interest in the field of organic chemistry. It is an oxazolidinone, a five-membered heterocyclic compound with a ring containing four carbon atoms and one nitrogen atom. MPO has a variety of applications in medicinal chemistry, drug discovery, and synthetic organic chemistry. It is also a key intermediate in the synthesis of many pharmaceuticals, pesticides, and other compounds.
Scientific Research Applications
5-(3-methylphenyl)-1,3-oxazolidin-2-one has been studied extensively for its potential applications in medicinal chemistry, drug discovery, and synthetic organic chemistry. It has been used as a starting material for the synthesis of many pharmaceuticals, pesticides, and other compounds. It has also been studied for its potential use as a catalyst in organic reactions. Additionally, this compound has been explored as a potential inhibitor of enzymes involved in the biosynthesis of fatty acids and as an inhibitor of the enzyme responsible for the biosynthesis of cholesterol.
Mechanism of Action
The mechanism of action of 5-(3-methylphenyl)-1,3-oxazolidin-2-one is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids and cholesterol. It is thought to bind to the active site of the enzyme, preventing the enzyme from catalyzing the reaction. This in turn prevents the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids and cholesterol. It is thought to bind to the active site of the enzyme, preventing the enzyme from catalyzing the reaction. This in turn prevents the formation of the desired product. Additionally, this compound has been studied for its potential use as an antioxidant, as it has been shown to reduce the formation of reactive oxygen species.
Advantages and Limitations for Lab Experiments
5-(3-methylphenyl)-1,3-oxazolidin-2-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be isolated in a single step. Additionally, it is a versatile compound that can be used in a variety of reactions. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound, and it is prone to oxidation. Additionally, it is not soluble in water, so it must be used in organic solvents.
Future Directions
The potential future directions for research on 5-(3-methylphenyl)-1,3-oxazolidin-2-one are numerous. Further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted on its potential use as a catalyst in organic reactions and its potential use as an antioxidant. Furthermore, further research could be conducted to explore its potential use in the synthesis of pharmaceuticals, pesticides, and other compounds. Finally, further research could be conducted to explore its potential use in the development of new drugs and other compounds.
Synthesis Methods
5-(3-methylphenyl)-1,3-oxazolidin-2-one can be synthesized through a variety of methods, including the condensation of formaldehyde and acetaldehyde, the reaction of ethylene glycol and acrolein, and the reaction of ethylene glycol and formaldehyde. The most commonly used method is the reaction of ethylene glycol and formaldehyde, which produces this compound in a single step. The reaction is catalyzed by a base such as sodium hydroxide, and the product is isolated by vacuum distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(3-methylphenyl)-1,3-oxazolidin-2-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "3-methylbenzaldehyde", "glycine", "acetic anhydride", "sodium acetate", "chloroform", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 3-methylbenzaldehyde and glycine in the presence of acetic anhydride and sodium acetate to form N-(3-methylphenyl)glycine.", "Step 2: Cyclization of N-(3-methylphenyl)glycine with acetic anhydride and sodium acetate to form 5-(3-methylphenyl)-1,3-oxazolidin-2-one.", "Step 3: Purification of the product by extraction with chloroform, followed by washing with sodium hydroxide and hydrochloric acid, and recrystallization from ethanol." ] } | |
CAS RN |
57560-61-9 |
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
0 |
Origin of Product |
United States |
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